Cas no 85237-65-6 (2-(4-Fluorophenyl)-5-methylpyridine)

2-(4-Fluorophenyl)-5-methylpyridine structure
85237-65-6 structure
Product Name:2-(4-Fluorophenyl)-5-methylpyridine
CAS No:85237-65-6
MF:C12H10FN
MW:187.212906360626
MDL:MFCD09037512
CID:733281
PubChem ID:3020567
Update Time:2025-09-19

2-(4-Fluorophenyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

    • Pyridine,2-(4-fluorophenyl)-5-methyl-
    • 2-(4-FLUOROPHENYL)-5-METHYLPYRIDINE
    • 5-Methyl-2-(4-fluorophenyl)pyridine
    • 2-(4'-fluorophenyl)-5-methylpyridine
    • 2-(4-Fluorophenyl)-5-methylpyridine (ACI)
    • EN300-5048957
    • Pyridine, 2-(4-fluorophenyl)-5-methyl-
    • AKOS006330772
    • CS-0106272
    • MFCD09037512
    • EINECS 286-425-4
    • Z1198184340
    • 85237-65-6
    • F1295
    • AS-62087
    • DTXCID40156939
    • NS00064751
    • DTXSID40234448
    • WSVYYUKIXFSDTE-UHFFFAOYSA-N
    • PWA96KQ36T
    • D93002
    • SCHEMBL2997318
    • 2-(4-Fluorophenyl)-5-methylpyridine
    • MDL： MFCD09037512
    • Inchi： 1S/C12H10FN/c1-9-2-7-12(14-8-9)10-3-5-11(13)6-4-10/h2-8H,1H3
    • InChI Key： WSVYYUKIXFSDTE-UHFFFAOYSA-N
    • SMILES： FC1C=CC(C2C=CC(C)=CN=2)=CC=1

Computed Properties

  • Exact Mass: 187.08000
  • Monoisotopic Mass: 187.079727485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9
  • XLogP3: 3

Experimental Properties

  • PSA: 12.89000
  • LogP: 3.19610

2-(4-Fluorophenyl)-5-methylpyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(4-Fluorophenyl)-5-methylpyridine Pricemore >>

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2-(4-Fluorophenyl)-5-methylpyridine Production Method

Production Method 1

18368-64-4 18368-64-4
1765-93-1 1765-93-1
85237-65-6 85237-65-6
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Ethanol ,  Toluene ,  Water ;  48 h, reflux
Reference
Synthesis of facial cyclometalated iridium(III) complexes triggered by tripodal ligands
Moriuchi, Toshiyuki; Mao, Lisheng; Wu, Hsyueh-Liang; Ohmura, Satoshi D.; Watanabe, Masami; et al, Dalton Transactions, 2012, 41(31), 9519-9525

Production Method 2

26031-63-0 26031-63-0
85237-65-6 85237-65-6
Reaction Conditions
1.1 Reagents: Ammonium acetate Solvents: Methanol ;  12 h, 60 °C
Reference
Accelerated luminophor discovery through combinatorial synthesis
Lowry, Michael S.; Hudson, William R.; Pascal, Robert A. Jr.; Bernhard, Stefan, Journal of the American Chemical Society, 2004, 126(43), 14129-14135

Production Method 3

26031-63-0 26031-63-0
85237-65-6 85237-65-6
Reaction Conditions
1.1 Reagents: Ammonium acetate Solvents: Methanol ;  rt → 65 °C; overnight, 65 °C
Reference
Highly Fluorinated Ir(III)-2,2':6',2''-Terpyridine-Phenylpyridine-X Complexes via Selective C-F Activation: Robust Photocatalysts for Solar Fuel Generation and Photoredox Catalysis
Porras, Jonathan A.; Mills, Isaac N.; Transue, Wesley J.; Bernhard, Stefan, Journal of the American Chemical Society, 2016, 138(30), 9460-9472

Production Method 4

26031-63-0 26031-63-0
85237-65-6 85237-65-6
Reaction Conditions
1.1 Reagents: Methacrolein ,  Ammonium acetate Solvents: Methanol ;  18 h, reflux
Reference
Heteroleptic cyclometalated iridium(III) complexes
Tinker, Leonard L.; McDaniel, Neal D.; Cline, Eric D.; Bernhard, Stefan; Putman, Ross D.; et al, Inorganic Syntheses, 2010, 35, 168-173

Production Method 5

370878-58-3 370878-58-3
85237-65-6 85237-65-6
27012-22-2 27012-22-2
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Catalysts: Niobium pentachloride Solvents: 1,2-Dimethoxyethane ;  rt → reflux; 6.5 h, reflux; reflux → 0 °C
1.2 Reagents: Water ;  0 °C
Reference
Hydrodefluorinations by low-valent niobium catalyst
Fuchibe, Kohei; Ohshima, Yoshitaka; Mitomi, Ken; Akiyama, Takahiko, Journal of Fluorine Chemistry, 2007, 128(10), 1158-1167

2-(4-Fluorophenyl)-5-methylpyridine Raw materials

2-(4-Fluorophenyl)-5-methylpyridine Preparation Products

2-(4-Fluorophenyl)-5-methylpyridine Related Literature

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